N-(1,3-benzothiazol-2-ylmethyl)-N-methyl-2-(1H-pyrazol-1-yl)butanamide

• IUPAC Name: N-(1,3-benzothiazol-2-ylmethyl)-N-methyl-2-pyrazol-1-ylbutanamide
• InChI: InChI=1S/C16H18N4OS/c1-3-13(20-10-6-9-17-20)16(21)19(2)11-15-18-12-7-4-5-8-14(12)22-15/h4-10,13H,3,11H2,1-2H3
• InChI Key: KPWTXEPPTQNSLC-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N(C)CC1=NC2=CC=CC=C2S1)N3C=CC=N3
• Molecular Formula: C16H18N4OS
• Molecular Weight: 314.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives incorporating the benzothiazole and pyrazole groups has been documented, showcasing their potent inhibitory activities against certain enzymes and diseases. For example, a novel series of 3-amino-N-(4-aryl-1,1-dioxothian-4-yl)butanamides and 3-amino-N-(4-aryltetrahydropyran-4-yl)butanamides were synthesized, with derivatives showing highly potent dipeptidyl peptidase IV (DPP-IV) inhibitory activity, a crucial target for type 2 diabetes treatment (Nitta et al., 2008).

Molecular Structure Analysis

Molecular structure analysis of such compounds, particularly using techniques like X-ray crystallography, provides insights into their conformational features and intermolecular interactions. This analysis is essential for understanding the molecular basis of their biological activities and optimizing their pharmacological profiles.

Chemical Reactions and Properties

The chemical reactions involving N-(1,3-benzothiazol-2-ylmethyl)-N-methyl-2-(1H-pyrazol-1-yl)butanamide and its derivatives often involve multi-component cyclo-condensation reactions, allowing for the efficient synthesis of a wide range of compounds with potential antimicrobial and anti-inflammatory activities (Kendre et al., 2015). These reactions are pivotal for generating novel compounds with enhanced biological activities.